Cas no 934554-40-2 (3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutan]-4-one)

• Product Name: 3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutan]-4-one
• CAS No: 934554-40-2
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• MDL: MFCD22196586
• CID: 3032210
• PubChem ID: 58237899
• Update Time: 2025-10-08

3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutan]-4-one Chemical and Physical Properties

Names and Identifiers

• spiro[chroman-2,1'-cyclobutan]-4-one
• 3,4-dihydrospiro[1-benzopyran-2,1-cyclobutane]-4-one
• 3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutan]-4-one
• VAHPFHDJAVFATB-UHFFFAOYSA-N
• SCHEMBL619987
• spiro[3H-chromene-2,1'-cyclobutane]-4-one
• AS-42435
• EN300-103649
• 934554-40-2
• MFCD22196586
• spiro[chromane-2,1'-cyclobutan]-4-one
• DB-159862
• 3,4-Dihydro-4-oxo-spiro[2H-1-benzopyran-2,1'-cyclobutane]
• Z1365422624
• AKOS026729752
• 3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutane]-4-one
• F8881-3313

• MDL： MFCD22196586
• Inchi： 1S/C12H12O2/c13-10-8-12(6-3-7-12)14-11-5-2-1-4-9(10)11/h1-2,4-5H,3,6-8H2
• InChI Key： VAHPFHDJAVFATB-UHFFFAOYSA-N
• SMILES： C12(CCC1)OC1=CC=CC=C1C(=O)C2

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutan]-4-one

Recent Advances in the Study of 3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutan]-4-one (CAS: 934554-40-2)

In recent years, the compound 3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutan]-4-one (CAS: 934554-40-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

One of the key areas of research has been the synthesis and optimization of 3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutan]-4-one. Recent publications have reported novel synthetic routes that improve yield and purity, making the compound more accessible for further studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a catalytic asymmetric synthesis method that enhances enantioselectivity, which is crucial for its application in chiral drug development.

Pharmacological evaluations of 3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutan]-4-one have revealed its potential as a modulator of specific biological targets. Preliminary in vitro and in vivo studies suggest that the compound exhibits activity against certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. These findings are supported by molecular docking studies, which highlight the compound's ability to bind to key active sites with high affinity.

In addition to its therapeutic potential, researchers have also explored the compound's role in chemical biology as a probe for studying biological pathways. Its spirocyclic structure provides a rigid framework that can be functionalized to interact with various biomolecules, offering insights into complex biological mechanisms. Recent work has demonstrated its utility in fluorescence labeling and as a scaffold for designing enzyme inhibitors.

Despite these advancements, challenges remain in the development of 3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutan]-4-one as a viable drug candidate. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 3,4-dihydrospiro[1-benzopyran-2,1'-cyclobutan]-4-one (CAS: 934554-40-2) represents a promising candidate in the field of medicinal chemistry. Its unique structural properties and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in greater depth.